4-BVC
4-BVC
Brand Name:
Vulcanchem
CAS No.:
126959-78-2
VCID:
VC21166574
InChI:
InChI=1S/C21H18N2O4/c1-23(2)16-9-11-17-19(13-16)27-21(26)18(22-17)10-7-14-3-5-15(6-4-14)8-12-20(24)25/h3-13H,1-2H3,(H,24,25)/b10-7+,12-8+
SMILES:
CN(C)C1=CC2=C(C=C1)N=C(C(=O)O2)C=CC3=CC=C(C=C3)C=CC(=O)O
Molecular Formula:
C21H18N2O4
Molecular Weight:
362.4 g/mol
4-BVC
CAS No.: 126959-78-2
Cat. No.: VC21166574
Molecular Formula: C21H18N2O4
Molecular Weight: 362.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 126959-78-2 |
|---|---|
| Molecular Formula | C21H18N2O4 |
| Molecular Weight | 362.4 g/mol |
| IUPAC Name | (E)-3-[4-[(E)-2-[7-(dimethylamino)-2-oxo-1,4-benzoxazin-3-yl]ethenyl]phenyl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C21H18N2O4/c1-23(2)16-9-11-17-19(13-16)27-21(26)18(22-17)10-7-14-3-5-15(6-4-14)8-12-20(24)25/h3-13H,1-2H3,(H,24,25)/b10-7+,12-8+ |
| Standard InChI Key | IBKDGFLXNQKJGK-SMTGYRLFSA-N |
| Isomeric SMILES | CN(C)C1=CC2=C(C=C1)N=C(C(=O)O2)/C=C/C3=CC=C(C=C3)/C=C/C(=O)O |
| SMILES | CN(C)C1=CC2=C(C=C1)N=C(C(=O)O2)C=CC3=CC=C(C=C3)C=CC(=O)O |
| Canonical SMILES | CN(C)C1=CC2=C(C=C1)N=C(C(=O)O2)C=CC3=CC=C(C=C3)C=CC(=O)O |
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